Cas no 383875-60-3 (6-Bromo-1H-pyrrolo2,3-bpyridine-3-carbaldehyde)

• Product Name: 6-Bromo-1H-pyrrolo2,3-bpyridine-3-carbaldehyde
• CAS No: 383875-60-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD12963488
• CID: 833777
• PubChem ID: 18400665
• Update Time: 2025-11-02

6-Bromo-1H-pyrrolo2,3-bpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 6-broMo-
• DTXSID80593400
• I10669
• 383875-60-3
• SY270723
• 6-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• MFCD12963488
• SCHEMBL5263827
• DQHQOTOTCUBNFL-UHFFFAOYSA-N
• EN300-7867031
• Z1269224690
• 6-bromo-1H-pyrrolo[2,3-b]pyridin-3-carbaldehyde
• 6-BROMO-7-AZAINDOLE-3-CARBALDEHYDE
• CS-0004788
• 6-Bromo-1H-pyrrolo2,3-bpyridine-3-carbaldehyde

• MDL： MFCD12963488
• Inchi： 1S/C8H5BrN2O/c9-7-2-1-6-5(4-12)3-10-8(6)11-7/h1-4H,(H,10,11)
• InChI Key： DQHQOTOTCUBNFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(C=O)=CNC2=N1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 6-Bromo-1H-pyrrolo2,3-bpyridine-3-carbaldehyde

Recent Advances in the Application of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS: 383875-60-3) in Chemical Biology and Pharmaceutical Research

6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS: 383875-60-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific signaling pathways involved in cancer, inflammation, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde as a key intermediate in the synthesis of novel JAK2 inhibitors. The researchers utilized this compound to develop a series of derivatives with enhanced selectivity and potency against JAK2, a kinase implicated in myeloproliferative disorders. The study reported that the bromo-substituted pyrrolopyridine scaffold provided optimal binding interactions with the JAK2 active site, leading to improved therapeutic efficacy.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2023), 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde was employed in the design of small-molecule modulators of the NLRP3 inflammasome. The researchers synthesized a library of compounds based on this scaffold and identified several candidates with potent anti-inflammatory activity in vitro and in vivo. The findings suggest that this compound could serve as a promising starting point for developing therapeutics for inflammatory diseases such as gout and rheumatoid arthritis.

Recent advances in synthetic methodologies have also expanded the applications of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde. A report in ACS Omega (2023) described a novel, high-yield synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This improved synthetic approach not only enhances the accessibility of the compound but also enables the incorporation of diverse functional groups, thereby broadening its utility in medicinal chemistry.

Furthermore, computational studies have provided insights into the molecular interactions of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde with various biological targets. Molecular docking simulations (Journal of Chemical Information and Modeling, 2023) revealed that the bromo and aldehyde functional groups play critical roles in forming hydrogen bonds and hydrophobic interactions with protein targets, explaining the compound's high binding affinity and selectivity.

In conclusion, 6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS: 383875-60-3) continues to be a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an indispensable building block for developing novel therapeutic agents. Future research is expected to explore its applications in other disease areas and further optimize its synthetic routes to meet the growing demand in pharmaceutical development.